1-(3-Chloropropyl)pyrrolidine
Overview
Description
1-(3-Chloropropyl)pyrrolidine is a chemical compound with the CAS Number: 39743-20-9 . It has a molecular weight of 147.65 . It is a liquid at room temperature . The IUPAC name for this compound is this compound .
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H14ClN/c8-4-3-7-9-5-1-2-6-9/h1-7H2 . This indicates that the compound has 7 carbon atoms, 14 hydrogen atoms, 1 chlorine atom, and 1 nitrogen atom.
Chemical Reactions Analysis
While specific chemical reactions involving this compound are not available, pyrrolidine derivatives have been shown to inhibit COX-2 with IC50 values in the range of 1–8 μM .
Physical and Chemical Properties Analysis
This compound is a liquid at room temperature . It has a molecular weight of 147.65 . The density of this compound is approximately 0.95 g/mL .
Scientific Research Applications
Synthesis of Pyrrolidines
1-(3-Chloropropyl)pyrrolidine is instrumental in the synthesis of pyrrolidines. A study by Mąkosza and Judka (2005) presented a new synthesis method using γ-chlorocarbanions, which add to electron-deficient formal imines to produce substituted pyrrolidines. This process mimics a 1,3-dipolar cycloaddition but proceeds in two distinct steps, offering an innovative approach to pyrrolidine synthesis (Mąkosza & Judka, 2005).
Pyrrolidines in Medicinal and Industrial Applications
Pyrrolidines, derived from this compound, have significant biological effects and are used in medicine. Żmigrodzka et al. (2022) highlighted their use in industry, such as in dyes or agrochemical substances. The synthesis of pyrrolidines via [3+2] cycloaddition is a subject of current research, emphasizing their importance in modern science (Żmigrodzka et al., 2022).
Magnetic Resonance Applications
Dobrynin et al. (2021) demonstrated the use of pyrrolidine derivatives, such as 3-carboxy-2,2,5,5-tetraethylpyrrolidine-1-oxyl, in biophysical and biomedical research. These stable free radicals are used as molecular probes and labels in magnetic resonance spectroscopy and imaging, especially in biological systems (Dobrynin et al., 2021).
Organometallic Chemistry
The compound is also significant in organometallic chemistry. Singh et al. (2003) explored the reactions of (2-chloroethyl)pyrrolidine with organotellurium compounds to produce hybrid ligands. These studies contribute to understanding the binding and coordination properties of such complexes, offering insights into novel organometallic structures (Singh et al., 2003).
Safety and Hazards
Mechanism of Action
Target of Action
It is often used as a reagent in organic synthesis , suggesting that its targets could be a wide range of organic compounds.
Mode of Action
1-(3-Chloropropyl)pyrrolidine interacts with its targets through chemical reactions. It is used as a reagent in organic synthesis , indicating that it can participate in various chemical reactions to form new compounds. The exact mode of action would depend on the specific reaction conditions and the other reactants involved.
Biochemical Pathways
As a reagent in organic synthesis , it is likely involved in a variety of biochemical pathways depending on the specific reactions it is used in.
Pharmacokinetics
As a reagent used in organic synthesis
Result of Action
The molecular and cellular effects of this compound’s action would depend on the specific reactions it is used in. As a reagent in organic synthesis , it contributes to the formation of new compounds, which could have a wide range of effects depending on their structure and properties.
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the reaction conditions, such as temperature and pH, can affect the rate and outcome of the reactions it participates in . Furthermore, it should be stored in a freezer under -20°C to maintain its stability .
Biochemical Analysis
Biochemical Properties
1-(3-Chloropropyl)pyrrolidine plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, it can act as a substrate or inhibitor in enzymatic reactions, affecting the activity of enzymes such as cytochrome P450 . The nature of these interactions can vary, including covalent bonding, hydrogen bonding, and van der Waals forces. These interactions can influence the biochemical pathways in which this compound is involved.
Cellular Effects
This compound has notable effects on various types of cells and cellular processes. It can influence cell function by affecting cell signaling pathways, gene expression, and cellular metabolism . For example, it may alter the expression of genes involved in metabolic pathways, leading to changes in the production of key metabolites. Additionally, this compound can impact cell signaling pathways, potentially leading to altered cellular responses to external stimuli.
Molecular Mechanism
The molecular mechanism of action of this compound involves its interactions with biomolecules at the molecular level. It can bind to specific receptors or enzymes, leading to inhibition or activation of their activity . These binding interactions can result in changes in gene expression, enzyme activity, and overall cellular function. For instance, this compound may inhibit the activity of certain enzymes by binding to their active sites, thereby preventing substrate binding and subsequent enzymatic reactions.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The stability and degradation of the compound can influence its long-term effects on cellular function . For example, prolonged exposure to this compound may lead to cumulative effects on gene expression and cellular metabolism. Additionally, the stability of the compound under different storage conditions can affect its efficacy in experimental studies.
Dosage Effects in Animal Models
The effects of this compound can vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects, such as modulation of metabolic pathways . At higher doses, it may cause toxic or adverse effects, including cellular damage and disruption of normal cellular processes. Threshold effects may also be observed, where a certain dosage level is required to elicit a significant biological response.
Transport and Distribution
The transport and distribution of this compound within cells and tissues are crucial for its biological activity. The compound can interact with transporters and binding proteins, affecting its localization and accumulation . For example, specific transporters may facilitate the uptake of this compound into cells, while binding proteins may sequester the compound in certain cellular compartments. These interactions can influence the overall distribution and efficacy of the compound.
Subcellular Localization
This compound can localize to specific subcellular compartments, affecting its activity and function. Targeting signals and post-translational modifications can direct the compound to particular organelles or cellular structures . For instance, this compound may be directed to the mitochondria, where it can influence mitochondrial function and energy production. The subcellular localization of the compound can have significant implications for its biological effects.
Properties
IUPAC Name |
1-(3-chloropropyl)pyrrolidine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14ClN/c8-4-3-7-9-5-1-2-6-9/h1-7H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SPRTXTPFQKHSBG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)CCCCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14ClN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70462191 | |
Record name | 1-(3-Chloropropyl)pyrrolidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70462191 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
147.64 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
39743-20-9 | |
Record name | 1-(3-Chloropropyl)pyrrolidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70462191 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-(3-CHLOROPROPYL)-PYRROLIDINE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the role of 1-(3-Chloropropyl)pyrrolidine in the synthesis of cediranib, and why is understanding its reactivity important?
A1: this compound serves as the alkylating agent in the final step of cediranib synthesis. [] This step involves the alkylation of a phenol group within the cediranib precursor molecule, indolphenol (4-[(4-fluoro-2-methyl-1H-indol-5-yl)oxy]-6-methoxyquinazolin-7-ol). Understanding the reactivity of this compound is crucial because it directly influences the formation of the desired product and potential impurities. The study revealed that this compound doesn't directly alkylate the phenol. Instead, it undergoes a slow intramolecular cyclization to form an azetidinium ion (4-azoniaspiro[3.4]octane), which acts as the actual alkylating species. [] This finding has significant implications for controlling the reaction conditions to maximize cediranib yield and minimize impurities.
Q2: What evidence supports the formation of the azetidinium ion as the active alkylating agent in this reaction?
A2: The research provides two key pieces of evidence supporting the azetidinium ion's role as the active alkylating agent. 1. Kinetic studies in 1-methyl-2-pyrrolidinone (NMP) demonstrated that the alkylation of indolphenol proceeds much slower than the expected rate for a direct SN2 reaction with this compound. This suggests a more complex mechanism involving a rate-limiting formation of a more reactive intermediate. []2. Isolation and reactivity of the azetidinium ion: Researchers successfully isolated the azetidinium ion as its tetraphenylborate salt. This isolated salt, when reacted with indolphenol, rapidly produced cediranib. [] This finding confirms the azetidinium ion's competency as an intermediate and its ability to efficiently alkylate the phenol to form the desired product.
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